Cas no 1049748-18-6 (1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride)

• Product Name: 1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride
• CAS No: 1049748-18-6
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 5036086
• Update Time: 2025-09-23

1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYL-3-NITROPHENYL)HYDRAZINE HYDROCHLORIDE
• (2-Methyl-3-nitrophenyl)hydrazine hydrochloride
• (2-methyl-3-nitrophenyl)hydrazine;hydrochloride
• 1-(2-Methyl-3-nitrophenyl)hydrazine, HCl
• H8433
• (2-Methyl-3-nitrophenyl)hydrazine--hydrogen chloride (1/1)
• 1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride

• Inchi： 1S/C7H9N3O2.ClH/c1-5-6(9-8)3-2-4-7(5)10(11)12;/h2-4,9H,8H2,1H3;1H
• InChI Key： OFXAVZNTUBSHEB-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=CC(=C1C)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 83.9

Additional information on 1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride

Comprehensive Analysis of 1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride (CAS No. 1049748-18-6): Properties, Applications, and Industry Insights

1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride (CAS No. 1049748-18-6) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This hydrazine derivative features a nitrophenyl group, making it a valuable intermediate for synthesizing heterocyclic compounds, dyes, and agrochemicals. Its molecular structure, C₇H₉N₃O₂·HCl, combines a methyl substituent with a nitro functional group, offering unique reactivity in nucleophilic substitution and reduction reactions.

In recent years, the demand for nitrophenyl-based intermediates like 1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride has surged due to their role in developing antioxidant agents and enzyme inhibitors. Researchers frequently search for "CAS 1049748-18-6 solubility" or "synthesis of nitrophenyl hydrazine derivatives," reflecting its relevance in drug discovery. The compound’s hydrochloride salt form enhances stability, a critical factor for storage and handling in laboratory settings.

From an industrial perspective, 1-(2-Methyl-3-nitrophenyl)hydrazine HCl is pivotal in producing azo dyes and photoresist materials. Its electron-withdrawing nitro group facilitates chromophore formation, aligning with trends in sustainable dye technologies. Environmental concerns have also driven interest in "green synthesis of aromatic hydrazines," positioning this compound as a candidate for eco-friendly catalytic processes.

Analytical studies highlight the compound’s crystalline properties, with a melting point range of 210–215°C. Spectroscopic data (IR, NMR) are often queried as "1049748-18-6 spectral characterization," aiding quality control in bulk manufacturing. Regulatory compliance, such as "REACH certification for nitrophenyl compounds," further underscores its safe application in the EU market.

Emerging applications include its use in bioconjugation for diagnostic probes, leveraging the hydrazine moiety’s affinity for carbonyl groups. This aligns with the growing "biomedical imaging" sector, where precision labeling is paramount. Future research may explore its potential in "metal-organic frameworks (MOFs)" for gas storage, a trending topic in materials science.

In summary, 1-(2-Methyl-3-nitrophenyl)hydrazine hydrochloride (CAS 1049748-18-6) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its versatility and evolving applications ensure sustained relevance, driven by innovations in catalysis and molecular design.